Cas no 1805029-68-8 (3-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline)

• Product Name: 3-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline
• CAS No: 1805029-68-8
• MF: C₈H₄BrF₆NOS
• MW: 356.082880973816
• CID: 4977673
• Update Time: 2025-05-19

3-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline

• Inchi： 1S/C8H4BrF6NOS/c9-4-1-3(16)2-5(18-8(13,14)15)6(4)17-7(10,11)12/h1-2H,16H2
• InChI Key： VPXMTNMXFOJTHH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC(F)(F)F)SC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.8
• Topological Polar Surface Area: 60.6

Additional information on 3-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline

3-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline

3-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline is a highly specialized organic compound with the CAS number 1805029-68-8. This compound is notable for its complex structure, which includes a bromine atom, a trifluoromethoxy group, and a trifluoromethylthio group attached to an aniline backbone. The combination of these substituents makes it a valuable molecule in various fields of chemistry, particularly in drug discovery and materials science.

The synthesis of this compound involves advanced organic chemistry techniques, including nucleophilic aromatic substitution and coupling reactions. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of kinase inhibitors. For instance, researchers have explored its role in targeting specific protein kinases involved in cancer progression. The trifluoromethoxy and trifluoromethylthio groups are known to enhance the molecule's stability and bioavailability, making it an attractive candidate for pharmaceutical applications.

In addition to its biological applications, this compound has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in the development of new semiconductors or light-emitting diodes (LEDs). The bromine atom in the structure can act as an electron-withdrawing group, while the trifluoromethoxy and trifluoromethylthio groups contribute to the overall conjugation and stability of the molecule.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant π-conjugation due to the alignment of its substituents. This property not only enhances its stability but also contributes to its potential as a building block for more complex organic structures.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it is relatively stable under normal environmental conditions, with limited degradation pathways. However, further investigation is required to fully understand its long-term effects on ecosystems.

In conclusion, 3-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline (CAS No: 1805029-68-8) is a versatile compound with wide-ranging applications in both pharmaceuticals and materials science. Its unique structure and properties make it an invaluable tool for researchers seeking to develop novel compounds with enhanced functionality.